1-(4-Chlorophenyl)-2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethanone

• Molecular Formula: C17H13ClN2O2S
• Molecular Weight: 344.8 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-2-[[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]ethanone
• InChI: InChI=1S/C17H13ClN2O2S/c1-11-2-4-13(5-3-11)16-19-20-17(22-16)23-10-15(21)12-6-8-14(18)9-7-12/h2-9H,10H2,1H3
• InChI Key: FFRAHAGSZQKYOG-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NN=C(O2)SCC(=O)C3=CC=C(C=C3)Cl

Description

1-(4-Chlorophenyl)-2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethanone is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications. This compound is also known as CMOS and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 1-(4-Chlorophenyl)-2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethanone is not yet fully understood. However, it has been suggested that this compound inhibits the activity of certain enzymes, leading to its anti-inflammatory and anti-tumor properties. It has also been suggested that this compound has an effect on the nervous system, leading to its potential use in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the production of certain cytokines, leading to its anti-inflammatory properties. This compound has also been found to induce apoptosis in cancer cells, leading to its potential use in cancer treatment. Additionally, this compound has been found to have an effect on the central nervous system, leading to its potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-Chlorophenyl)-2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethanone in lab experiments is its potential use in various scientific research applications. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-(4-Chlorophenyl)-2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethanone. One direction is the study of its potential use in the treatment of neurodegenerative diseases. Another direction is the study of its potential use in the treatment of cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential toxicity.

Synthesis Methods

1-(4-Chlorophenyl)-2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethanone can be synthesized using various methods. One of the most common methods is the reaction of 4-chlorobenzaldehyde, 4-methylphenylhydrazine, and carbon disulfide in the presence of potassium hydroxide. This reaction leads to the formation of 4-(4-chlorophenyl)-5-(4-methylphenyl)-1,3,4-oxadiazol-2-thiol, which is then oxidized to form this compound.

Scientific Research Applications

1-(4-Chlorophenyl)-2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethanone has potential use in various scientific research applications. It has been studied for its anti-inflammatory, anti-tumor, and antifungal properties. This compound has also shown potential in the treatment of Alzheimer's disease and Parkinson's disease.